2-N-cyclopropyl-5-methylpyridine-2,3-diamine
Overview
Description
2-N-cyclopropyl-5-methylpyridine-2,3-diamine is a chemical compound with the molecular formula C9H13N3 and a molecular weight of 163.22 . It is used extensively in scientific research due to its unique properties.
Molecular Structure Analysis
The molecular structure of 2-N-cyclopropyl-5-methylpyridine-2,3-diamine can be represented by the SMILES notationCC1=CC(=C(N=C1)NC2CC2)N . This notation provides a way to represent the structure using ASCII strings. Chemical Reactions Analysis
While specific chemical reactions involving 2-N-cyclopropyl-5-methylpyridine-2,3-diamine are not available, a study on the bromination of a similar compound, 5-methylpyridine-2,3-dicarboxylic acid dimethyl ester, suggests that such reactions are typically initiated by free radicals .Physical And Chemical Properties Analysis
2-N-cyclopropyl-5-methylpyridine-2,3-diamine has a molecular weight of 163.22 and a molecular formula of C9H13N3 . It has 12 heavy atoms, 3 hydrogen bond acceptors, and 2 hydrogen bond donors. Its topological polar surface area is 50.9Ų, and it has 2 rotatable bonds .Scientific Research Applications
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Flow Synthesis of 2-Methylpyridines via α-Methylation
- Application Summary : This research focuses on the synthesis of 2-methylpyridines using a simplified bench-top continuous flow setup. The reactions proceeded with a high degree of selectivity, producing α-methylated pyridines in a much greener fashion than is possible using conventional batch reaction protocols .
- Methods of Application : The continuous flow system was set up using either a Waters 515 pump or Vapourtec R2 pumping module to progress 1-propanol through a stainless steel column packed with 5.5 g of Raney ® nickel .
- Results : Eight 2-methylated pyridines were produced by progressing starting material through a column packed with Raney ® nickel using a low boiling point alcohol (1-propanol) at high temperature .
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N-cyclopropyl-5-bromo-3-methylpyridine-2-carboxamide
- Application Summary : This compound is a chemical product that may be used in various industries, such as fine chemicals, polymers, agrochemicals, etc .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
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Bromination of 5-Methylpyridine-2,3-dicarboxylic Acid Dimethyl Ester
- Application Summary : This research focuses on the mechanism and kinetics of the bromination of 5-methylpyridine-2,3-dicarboxylic acid dimethyl ester .
- Methods of Application : The specific methods of application or experimental procedures for this research are not provided in the source .
- Results : The outcomes or results obtained from this research are not provided in the source .
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n2-Cyclopropyl-5-methylpyridine-2,3-diamine
- Application Summary : This compound is a chemical product that may be used in various industries, such as fine chemicals, polymers, agrochemicals, etc .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
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6-methoxy-N2-methylpyridine-2,3-diamine dihydrochloride
- Application Summary : This compound is a chemical product that may be used in various industries .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
-
- Application Summary : This compound is a chemical product that may be used in various industries .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
-
n2-Cyclopropyl-5-methylpyridine-2,3-diamine
- Application Summary : This compound is a chemical product that may be used in various industries, such as fine chemicals, polymers, agrochemicals, etc .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
-
6-methoxy-N2-methylpyridine-2,3-diamine dihydrochloride
- Application Summary : This compound is a chemical product that may be used in various industries .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
-
- Application Summary : This compound is a chemical product that may be used in various industries .
- Methods of Application : The specific methods of application or experimental procedures for this compound are not provided in the source .
- Results : The outcomes or results obtained from the use of this compound are not provided in the source .
properties
IUPAC Name |
2-N-cyclopropyl-5-methylpyridine-2,3-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3/c1-6-4-8(10)9(11-5-6)12-7-2-3-7/h4-5,7H,2-3,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LGLBKJHMLBEEMU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(N=C1)NC2CC2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-N-cyclopropyl-5-methylpyridine-2,3-diamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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